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Compound of Interest

6beta-Hydroxy 21-Acetyloxy
Compound Name:
Budesonide

Cat. No.: B584706

Technical Guide: Budesonide Metabolism and
Analysis

Disclaimer: Information regarding the specific compound "6beta-Hydroxy 21-Acetyloxy
Budesonide," including its CAS number and molecular formula, is not readily available in
public scientific literature and databases. This guide focuses on the well-documented parent
compound, Budesonide, and its primary metabolite, 63-hydroxybudesonide.

This technical guide provides an in-depth overview of the chemical properties, metabolic
pathways, and analytical methodologies for Budesonide and its key metabolite, 6[3-
hydroxybudesonide. The information is intended for researchers, scientists, and professionals
in drug development.

Core Compound Data

Budesonide is a potent glucocorticoid with strong local anti-inflammatory effects and low
systemic bioavailability.[1] It is used in the management of asthma and other inflammatory
conditions.[1] Budesonide is metabolized in the liver by cytochrome P450 3A (CYP3A)
enzymes.[2][3]
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Molecular Weight (
Compound CAS Number Molecular Formula

g/mol )
Budesonide 51333-22-3 C25H3406 430.53
6p3-
) 93861-51-9 C25H3407 446.53[4]
Hydroxybudesonide

Metabolic Pathway of Budesonide

Budesonide undergoes extensive first-pass metabolism in the liver, leading to the formation of
metabolites with significantly lower glucocorticoid activity. The primary metabolic pathway
involves hydroxylation, catalyzed by CYP3A enzymes, to form 63-hydroxybudesonide and 16a-
hydroxyprednisolone.[3]
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Caption: Metabolic conversion of Budesonide.

Experimental Protocols
Analysis of Budesonide and its Metabolites in Human
Plasma

A sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS)
method can be used for the simultaneous quantification of budesonide and its metabolites in
human plasma.[5]

o Sample Preparation: Solid-phase extraction is employed to isolate the analytes from the
plasma matrix.
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» Chromatography: Separation is achieved using a high-performance liquid chromatography
(HPLC) system.

o Detection: A tandem mass spectrometer with a negative electrospray ionization source is
used for detection and quantification.

e Linear Range: The method is typically validated over a linear range of 0.1 to 10 ng/mL for all
analytes.[5]

Identification of Budesonide Metabolites in Urine

The metabolic profile of Budesonide can be investigated in urine samples using a combination
of liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-
mass spectrometry (GC/MS).[6][7]

o Sample Collection: Urine samples are collected from subjects after oral administration of
Budesonide.

o Extraction: Metabolites can be analyzed in their free and glucuronide forms.
o LC-MS/MS Analysis: Used for the initial detection and structural elucidation of metabolites.

o GC/MS Analysis: Provides complementary structural information for metabolite identification.

Experimental Workflow for Metabolite Identification

The following diagram illustrates a typical workflow for the identification of Budesonide
metabolites in biological samples.
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Caption: Workflow for Budesonide metabolite identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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